Cas no 1314972-74-1 (3-methyltetrahydropyran-4-carboxylic acid)

3-Methyltetrahydropyran-4-carboxylic acid is a versatile heterocyclic carboxylic acid with applications in pharmaceutical and organic synthesis. Its tetrahydropyran ring structure, substituted with a methyl group at the 3-position, provides a rigid scaffold for constructing complex molecules. The carboxylic acid functionality enables further derivatization, making it a valuable intermediate for drug discovery and fine chemical production. The compound's stability and compatibility with common synthetic methodologies enhance its utility in multi-step reactions. Its balanced lipophilicity and steric properties contribute to favorable pharmacokinetic profiles in medicinal chemistry applications. The product is typically supplied in high purity, ensuring reliable performance in research and industrial processes.

3-methyltetrahydropyran-4-carboxylic acid structure

1314972-74-1 structure

Product Name:3-methyltetrahydropyran-4-carboxylic acid

CAS No:1314972-74-1

MF:C₇H₁₂O₃

MW:144.168382644653

MDL:MFCD19229992

CID:4588118

PubChem ID:55300763

Update Time:2025-06-07

3-methyltetrahydropyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-methyloxane-4-carboxylic acid
- 3-methyltetrahydropyran-4-carboxylic acid
- MDL： MFCD19229992
- Inchi： 1S/C7H12O3/c1-5-4-10-3-2-6(5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
- InChI Key： CNDLZDNFSPMAQH-UHFFFAOYSA-N
- SMILES： C1OCCC(C(O)=O)C1C

Computed Properties

Exact Mass: 144.078644241g/mol
Monoisotopic Mass: 144.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.5Å²

3-methyltetrahydropyran-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-methyltetrahydropyran-4-carboxylic acid Pricemore >>

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